Cas no 1196145-47-7 (Ethyl 4-chloro-6-(trifluoromethyl)picolinate)

• Product Name: Ethyl 4-chloro-6-(trifluoromethyl)picolinate
• CAS No: 1196145-47-7
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 2194465
• PubChem ID: 72212494
• Update Time: 2025-04-21

Ethyl 4-chloro-6-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-6-(trifluoromethyl)picolinate
• ethyl 4-chloro-6-(trifluoromethyl)pyridine-2-carboxylate
• DB-096061
• 1196145-47-7
• AB69272

• Inchi： 1S/C9H7ClF3NO2/c1-2-16-8(15)6-3-5(10)4-7(14-6)9(11,12)13/h3-4H,2H2,1H3
• InChI Key： PFCODXYPOPPMRN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OCC)N=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 253.0117406Da
• Monoisotopic Mass: 253.0117406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids